Cas no 2006838-23-7 (3-fluoro-3-3-(propan-2-yl)phenylpropan-1-amine)

• Product Name: 3-fluoro-3-3-(propan-2-yl)phenylpropan-1-amine
• CAS No: 2006838-23-7
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 6206306
• PubChem ID: 165762413
• Update Time: 2025-10-23

3-fluoro-3-3-(propan-2-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-3-(propan-2-yl)phenylpropan-1-amine
• 3-fluoro-3-[3-(propan-2-yl)phenyl]propan-1-amine
• 2006838-23-7
• EN300-1757826

• Inchi： 1S/C12H18FN/c1-9(2)10-4-3-5-11(8-10)12(13)6-7-14/h3-5,8-9,12H,6-7,14H2,1-2H3
• InChI Key： GGZUCTKUKMIOIZ-UHFFFAOYSA-N
• SMILES： FC(CCN)C1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 195.142327740g/mol
• Monoisotopic Mass: 195.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-fluoro-3-3-(propan-2-yl)phenylpropan-1-amine

3-Fluoro-3-(Propan-2-Yl)Phenylpropan-1-Amine: A Comprehensive Overview

3-fluoro-3-(propan-2-yl)phenylpropan-1-amine, with the CAS number 2006838-23-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as fluorinated phenylpropylamine derivative, has garnered attention due to its unique structural properties and potential applications in drug design and materials science. In this article, we delve into the chemical characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of 3-fluoro-3-(propan-2-yl)phenylpropan-1-amine comprises a central propanamine backbone with a fluorine atom and a substituted phenyl group. The fluorine substitution at the meta position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and bioavailability. The presence of the propanamide group further enhances its versatility, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in modulating pharmacokinetic profiles, particularly in enhancing solubility and permeability in drug delivery systems.

One of the most notable advancements in the synthesis of fluorinated phenylpropylamine derivatives involves the use of microwave-assisted reactions and catalytic systems. These methods have significantly improved reaction yields and reduced synthesis time compared to traditional techniques. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct the phenylpropanamine framework. Such innovations underscore the importance of green chemistry principles in modern organic synthesis, aligning with global efforts to minimize environmental impact.

In terms of applications, 3-fluoro-3-(propan-2-yl)phenylpropan-1-amines have shown promise in several therapeutic areas. Recent studies suggest potential anti-inflammatory and antioxidant activities, which could be harnessed for developing novel pharmaceutical agents. Additionally, its structural similarity to known bioactive compounds makes it a candidate for further exploration in oncology and neurodegenerative diseases. Collaborative research between academic institutions and pharmaceutical companies has been instrumental in advancing these investigations.

The toxicological profile of this compound is another critical area of study. Recent toxicity assessments indicate that while it exhibits moderate acute toxicity, chronic exposure studies are still pending. Regulatory agencies emphasize the need for comprehensive safety evaluations before considering large-scale production or clinical trials. Researchers are also exploring methods to mitigate potential adverse effects through structural modifications and controlled release mechanisms.

In conclusion, fluorinated phenylpropylamine derivatives, exemplified by CAS 2006838-237, represent a promising class of compounds with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their chemical behavior, therapeutic potential, and environmental impact. As scientific methodologies evolve, so too will our understanding of these compounds' role in advancing modern medicine and materials science.